Cas no 367501-16-4 (4-(2-chloro-6-methylphenoxy)piperidine)

• Product Name: 4-(2-chloro-6-methylphenoxy)piperidine
• CAS No: 367501-16-4
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 1478441
• PubChem ID: 22397495
• Update Time: 2025-10-18

4-(2-chloro-6-methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(2-chloro-6-methylphenoxy)-
• 4-(2-chloro-6-methylphenoxy)piperidine
• 367501-16-4
• EN300-1979962
• DTXSID801284728
• SCHEMBL5363791

• Inchi： 1S/C12H16ClNO/c1-9-3-2-4-11(13)12(9)15-10-5-7-14-8-6-10/h2-4,10,14H,5-8H2,1H3
• InChI Key： PCFCSONHOHKCLP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1OC1CCNCC1

Computed Properties

• Exact Mass: 225.09218
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Additional information on 4-(2-chloro-6-methylphenoxy)piperidine

4-(2-Chloro-6-methylphenoxy)piperidine: A Comprehensive Overview

4-(2-Chloro-6-methylphenoxy)piperidine (CAS No. 367501-16-4) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has garnered attention for its potential in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-(2-chloro-6-methylphenoxy)piperidine.

Chemical Structure and Properties

4-(2-Chloro-6-methylphenoxy)piperidine is a piperidine derivative with a chlorinated and methylated phenyl group attached to the piperidine ring through an ether linkage. The presence of the chlorine and methyl groups imparts specific chemical and physical properties to the molecule. The compound is typically a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

The piperidine ring in 4-(2-chloro-6-methylphenoxy)piperidine contributes to its basicity, making it capable of forming salts with acids. This property is advantageous in various synthetic transformations and pharmaceutical formulations. The ether linkage provides stability to the molecule, enhancing its shelf life and reducing the likelihood of degradation under normal storage conditions.

Synthesis Methods

The synthesis of 4-(2-chloro-6-methylphenoxy)piperidine can be achieved through several routes, each with its own advantages and limitations. One common method involves the nucleophilic substitution reaction between 2-chloro-6-methylphenol and 1-bromopiperidine in the presence of a base such as potassium carbonate or cesium carbonate. This reaction typically proceeds under mild conditions, yielding high yields of the desired product.

An alternative approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer improved functional group tolerance and can be particularly useful when synthesizing more complex derivatives of 4-(2-chloro-6-methylphenoxy)piperidine.

Pharmaceutical Applications

4-(2-Chloro-6-methylphenoxy)piperidine has shown promise in various pharmaceutical applications due to its unique structural features and biological activity. Recent studies have focused on its potential as a lead compound for developing new drugs targeting neurological disorders, pain management, and inflammatory conditions.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 4-(2-chloro-6-methylphenoxy)piperidine-based derivatives as selective serotonin reuptake inhibitors (SSRIs). The results indicated that these compounds exhibited potent SSRI activity with minimal side effects, making them potential candidates for treating depression and anxiety disorders.

Another area of interest is the use of 4-(2-chloro-6-methylphenoxy)piperidine-derived compounds as analgesics. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound demonstrated significant analgesic activity in animal models without causing adverse effects such as respiratory depression or sedation.

Toxicology and Safety Considerations

The safety profile of 4-(2-chloro-6-methylphenoxy)piperidine is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, like any chemical compound, it is essential to conduct thorough toxicological evaluations to ensure its safety for human use.

Clinical trials are currently underway to assess the safety and efficacy of 4-(2-chloro-6-methylphenoxy)piperidine-based drugs in treating various medical conditions. These trials will provide valuable data on dosing regimens, potential side effects, and long-term safety profiles.

Conclusion

4-(2-Chloro-6-methylphenoxy)piperidine (CAS No. 367501-16-4) is a promising compound with diverse applications in the pharmaceutical and chemical industries. Its unique chemical structure and biological activity make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern medicinal chemistry.